6-Amino-2,4-dioxo-1-(pyridin-3-ylmethyl)-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde

Specification

• CAS No.: 929858-47-9
• Molecular Formula: C11H10N4O3
• Molecular Weight: 246.226
• IUPAC Name: 6-amino-2,4-dioxo-1-(pyridin-3-ylmethyl)pyrimidine-5-carbaldehyde
• Standard InChI: InChI=1S/C11H10N4O3/c12-9-8(6-16)10(17)14-11(18)15(9)5-7-2-1-3-13-4-7/h1-4,6H,5,12H2,(H,14,17,18)
• Standard InChI Key: BPYZPODHCUQZEJ-UHFFFAOYSA-N
• SMILES: C1=CC(=CN=C1)CN2C(=C(C(=O)NC2=O)C=O)N

Introduction

General Overview of Pyrimidine Derivatives

Pyrimidine derivatives are a class of heterocyclic compounds containing a six-membered ring with two nitrogen atoms at positions 1 and 3. These compounds are widely studied for their biological and pharmacological properties, including anticancer, antiviral, and anti-inflammatory activities.

The compound "6-Amino-2,4-dioxo-1-(pyridin-3-ylmethyl)-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde" appears to be a modified pyrimidine derivative with functional groups that may contribute to specific chemical reactivity or biological activity. The presence of an amino group, dioxo functionality, and a pyridinyl moiety suggests potential applications in medicinal chemistry.

Key Structural Elements:

• 6-Amino Group: Enhances hydrogen bonding capacity and may influence biological activity.

• 2,4-Dioxo Groups: Contribute to the compound's electrophilic nature, making it reactive in various chemical environments.

• Pyridin-3-ylmethyl Substituent: Adds aromaticity and potential for π-stacking interactions in biological systems.

• Tetrahydropyrimidine Core: A common scaffold in drug design due to its versatility and ability to interact with biological targets.

Potential Applications:

• Pharmacological Activity:

  • Pyrimidine derivatives are known inhibitors of enzymes like dihydrofolate reductase (DHFR) and thymidylate synthase, which are critical in DNA synthesis.

  • The aldehyde group may allow the compound to form Schiff bases with amines, potentially leading to bioactive derivatives.

• Chemical Reactivity:

  • The aldehyde functionality makes the compound suitable for condensation reactions.

  • The dioxo groups could facilitate cyclization or nucleophilic addition reactions.

Synthesis Pathways

While specific synthesis methods for this compound are not provided in the search results, general strategies for synthesizing pyrimidine derivatives include:

• Cyclization Reactions: Combining urea or guanidine derivatives with β-dicarbonyl compounds.

• Functionalization: Introducing substituents like amino or aldehyde groups through post-synthetic modifications.

Analytical Characterization

To confirm the structure of such compounds, standard analytical techniques would be employed:

• NMR Spectroscopy: For identifying hydrogen and carbon environments.

• Mass Spectrometry (MS): To determine molecular weight and fragmentation patterns.

• Infrared Spectroscopy (IR): To detect functional groups like NH2 and C=O.

• X-Ray Crystallography: For precise structural determination.

Hypothetical Data Table

Functional Group	Role in Activity/Properties	Analytical Technique
Amino (-NH2)	Enhances solubility; H-bond donor	IR (stretching), NMR
Dioxo (-C=O)	Electrophilic sites	IR (carbonyl peaks), NMR
Aldehyde (-CHO)	Reactivity in Schiff base formation	IR (C-H stretch), MS
Pyridinyl (-C5H4N)	Aromatic interactions	NMR (aromatic shifts)